1-{2-[(Trimethylsilyl)oxy]ethyl}-1H-pyrrole-2,5-dione

• CAS No.: 194154-72-8
• Molecular Formula: C9H15NO3Si
• Molecular Weight: 213.31 g/mol
• IUPAC Name: 1-(2-trimethylsilyloxyethyl)pyrrole-2,5-dione
• InChI: InChI=1S/C9H15NO3Si/c1-14(2,3)13-7-6-10-8(11)4-5-9(10)12/h4-5H,6-7H2,1-3H3
• InChI Key: ZRFFVFHGYYZHIQ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OCCN1C(=O)C=CC1=O

Description

1-{2-[(Trimethylsilyl)oxy]ethyl}-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C9H15NO3Si and its molecular weight is 213.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of N-(2-hydroxyethyl)maleimide (0.2 g, 1.41 mmol) in dry dichloromethane (10 ml) and triethylamine (0.22 ml, 1.57 mmol) at 0° C. was added chlorotrimethylsilane (TMS-C1, 0.2 ml, 1.57 mmol). After stirring for 1 hour at room temperature, TLC analysis (ethyl acetate/petroleum ether 1:1) indicated one spot (Rf=0.67). Solvent was removed in vacuo and the residue was dissolved in dichloromethane and filtered through a small silica gel column eluting with dichloromethane. The fractions containing product were pooled and evaporated in vacuo to afford N-(2-trimethylsiloxyethyl)-maleimide (formula H) as colorless flakes (0.3 g; 100% yield).